Cas no 5239-43-0 (1-Cyclopentene-1-heptanoicacid, 5-oxo-)
5239-43-0 structure
Product Name:1-Cyclopentene-1-heptanoicacid, 5-oxo-
1-Cyclopentene-1-heptanoicacid, 5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopentene-1-heptanoicacid, 5-oxo-
- 5-oxo-1-Cyclopentene-1-heptanoic acid
- 5-oxocyclopent-1-ene-1-heptanoic acid
- 7-(5-oxocyclopenten-1-yl)heptanoic acid
- 7-(5-oxocyclopent-1-en-1-yl)heptanoic acid
- AY 16804
- BRN 2211467
- starbld0002130
- 2-(6-carboxyhexyl)-2-cyclopentenone
- EINECS 226-039-5
- 5239-43-0
- NS00032500
- AY-16,804
- 2-(6-carboxyhexyl) cyclopent-2-en-1-one
- SCHEMBL10343438
- 2-(6-carboxyhexyl)-cyclopent-2-en-1-one
- DTXSID00200402
- AY-16804
- LBOKTHVXIPFAJO-UHFFFAOYSA-N
- FT-0715216
- 7-(5-oxocyclopentenyl)-heptanoic acid
- 2-(6 -carboxyhexyl)cyclopent-2-en-1-one
- 2-(6-carboxyhexyl)cyclopent-2-en-1-one
- 7-(5-oxocyclopent-1-enyl)heptanoic acid
- 1-Cyclopentene-1-heptanoic acid, 5-oxo-
-
- Inchi: 1S/C12H18O3/c13-11-8-5-7-10(11)6-3-1-2-4-9-12(14)15/h7H,1-6,8-9H2,(H,14,15)
- InChI Key: LBOKTHVXIPFAJO-UHFFFAOYSA-N
- SMILES: O=C1CCC=C1CCCCCCC(=O)O
Computed Properties
- Exact Mass: 210.12564
- Monoisotopic Mass: 210.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.099
- Boiling Point: 384.9°Cat760mmHg
- Flash Point: 200.8°C
- Refractive Index: 1.506
- PSA: 54.37
1-Cyclopentene-1-heptanoicacid, 5-oxo- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5239-43-0 (1-Cyclopentene-1-heptanoicacid, 5-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent